Cas no 918479-95-5 (Piperazine, 1-(2-phenylethyl)-4-[[3-(trifluoromethoxy)phenyl]methyl]-)

• Product Name: Piperazine, 1-(2-phenylethyl)-4-[[3-(trifluoromethoxy)phenyl]methyl]-
• CAS No: 918479-95-5
• MF: C₂₀H₂₃F₃N₂O
• MW: 364.404635667801
• CID: 775073
• PubChem ID: 59382043
• Update Time: 2025-04-19

Piperazine, 1-(2-phenylethyl)-4-[[3-(trifluoromethoxy)phenyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-(2-phenylethyl)-4-[[3-(trifluoromethoxy)phenyl]methyl]-
• 1-(2-phenylethyl)-4-[[3-(trifluoromethoxy)phenyl]methyl]piperazine
• SCHEMBL13149598
• 918479-95-5
• 1-(2-Phenylethyl)-4-{[3-(trifluoromethoxy)phenyl]methyl}piperazine
• DTXSID60731727
• ZEMMOHUJXSCBCP-UHFFFAOYSA-N

• Inchi： 1S/C20H23F3N2O/c21-20(22,23)26-19-8-4-7-18(15-19)16-25-13-11-24(12-14-25)10-9-17-5-2-1-3-6-17/h1-8,15H,9-14,16H2
• InChI Key： ZEMMOHUJXSCBCP-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)CN1CCN(CCC2C=CC=CC=2)CC1)(F)F

Computed Properties

• Exact Mass: 364.17624785g/mol
• Monoisotopic Mass: 364.17624785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 15.7Ų